S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-Aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] dodec-2-enethioate

• IUPAC Name: S-[2-[3-[[4-[[[(2R,3S,4R,5R)-5-(6-aminopurin-9-yl)-4-hydroxy-3-phosphonooxyoxolan-2-yl]methoxy-hydroxyphosphoryl]oxy-hydroxyphosphoryl]oxy-2-hydroxy-3,3-dimethylbutanoyl]amino]propanoylamino]ethyl] dodec-2-enethioate
• InChI: InChI=1S/C33H56N7O17P3S/c1-4-5-6-7-8-9-10-11-12-13-24(42)61-17-16-35-23(41)14-15-36-31(45)28(44)33(2,3)19-54-60(51,52)57-59(49,50)53-18-22-27(56-58(46,47)48)26(43)32(55-22)40-21-39-25-29(34)37-20-38-30(25)40/h12-13,20-22,26-28,32,43-44H,4-11,14-19H2,1-3H3,(H,35,41)(H,36,45)(H,49,50)(H,51,52)(H2,34,37,38)(H2,46,47,48)/t22-,26-,27-,28?,32-/m1/s1
• InChI Key: IRFYVBULXZMEDE-IIZVUBDFSA-N
• Canonical SMILES: CCCCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OCC1C(C(C(O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Isomeric SMILES: CCCCCCCCCC=CC(=O)SCCNC(=O)CCNC(=O)C(C(C)(C)COP(=O)(O)OP(=O)(O)OC[C@@H]1[C@H]([C@H]([C@@H](O1)N2C=NC3=C(N=CN=C32)N)O)OP(=O)(O)O)O
• Molecular Formula: C33H56N7O17P3S
• DSSTOX Substance ID: DTXSID90331456
• Molecular Weight: 947.8 g/mol
• CAS RN: 1066-12-2

Description

(2E)-Dodecenoyl-CoA is an intermediate in fatty acid metabolism, the substrate of the enzyme acyl-CoA oxidase [EC-1. 3. 3. 6], and enzymes acyl-CoA dehydrogenase, long-chain-acyl-CoA dehydrogenase [EC 1. 3. 99. 3-1. 3. 99. 13];  (2E)-Dodecenoyl-CoA is an intermediate in fatty acid elongation in mitochondria, being the substrate of the enzyme enoyl-CoA hydratase and [EC 4. 2. 1. 17]. (KEGG).

Scientific Research Applications

• This compound has been synthesized as a stable analog of ATP, substituted with a fluorescent methylanthranoyl residue, to study the binding site and function of adenylyl cyclases. This application was particularly demonstrated in the interaction with Bacillus anthracis edema factor adenylyl cyclase exotoxin (Emmrich et al., 2010).

• It has also been used in the synthesis of acyclic nucleotide analogs derived from 2-amino-6-C-substituted purines via cross-coupling reactions, which are important for antiviral and cytostatic activity research (Česnek et al., 2000).

• Research on synthesizing and studying the antiviral activity of similar compounds has shown potent activity against human cytomegalovirus, although not effective against herpes simplex virus types 1 and 2 (Kim et al., 1990).

• The compound has also been part of studies on the synthesis of N9- and N7-[2-hydroxy-3-(phosphonomethoxy)propyl] derivatives of N6-substituted adenines and related compounds, contributing to the understanding of base-catalyzed reactions with purine bases (Krečmerová et al., 2004).

• Furthermore, it has been involved in the synthesis of bifunctional acyclic nucleoside phosphonates as a novel bisphosphonate alkylating agent, contributing to the understanding of the alkylation of various nucleobases (Vrbková et al., 2007).